Cas no 303009-19-0 (Benzenamine,4-(5-ethyl-3-methyl-1H-pyrazol-1-yl)-)

Benzenamine,4-(5-ethyl-3-methyl-1H-pyrazol-1-yl)- structure
303009-19-0 structure
Product Name:Benzenamine,4-(5-ethyl-3-methyl-1H-pyrazol-1-yl)-
CAS No:303009-19-0
MF:C12H15N3
MW:201.267602205276
CID:299378
PubChem ID:45094620
Update Time:2025-04-19

Benzenamine,4-(5-ethyl-3-methyl-1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4-(5-ethyl-3-methyl-1H-pyrazol-1-yl)-
    • Benzenamine, 4-(5-ethyl-3-methyl-1H-pyrazol-1-yl)- (9CI)
    • 4-(5-ethyl-3-methylpyrazol-1-yl)aniline
    • YXN
    • 303009-19-0
    • 4-(5-Ethyl-3-methyl-1H-pyrazol-1-yl)aniline
    • DTXSID40667297
    • Inchi: 1S/C12H15N3/c1-3-11-8-9(2)14-15(11)12-6-4-10(13)5-7-12/h4-8H,3,13H2,1-2H3
    • InChI Key: LAVBGRFHIWCGIQ-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC(=CC=2)N)C(=CC(C)=N1)CC

Computed Properties

  • Exact Mass: 201.12675
  • Monoisotopic Mass: 201.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8A^2
  • XLogP3: 2.4

Experimental Properties

  • PSA: 43.84

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